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Compound of Interest

Compound Name: FL104

Cat. No.: B1672751

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals are paramount to ensuring a safe and compliant work
environment. This document provides a detailed protocol for the proper disposal of FL104, a
laboratory chemical identified by CAS number 885672-81-1 and the chemical name N-[1-(4-
chlorophenyl)-3-(dimethylamino)propyl]-4-phenylbenzamide.

Important Note: While this guide provides essential information, it is not a substitute for a
substance-specific Safety Data Sheet (SDS). Users must consult the SDS provided by their
supplier for complete safety and disposal information and adhere to all local, state, and federal
regulations. The initial search for "FL104" revealed multiple products with this identifier,
including a solvent degreaser and a flux agent. Accurate identification via the CAS number is
crucial to ensure proper safety and disposal procedures are followed.

I. Chemical and Physical Properties

A comprehensive understanding of the chemical and physical properties of FL104 is the first
step in its safe management. The following table summarizes key data for FL104 (CAS
885672-81-1).
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Property Value

N-[1-(4-chlorophenyl)-3-
(dimethylamino)propyl]-4-phenylbenzamide

Chemical Name

CAS Number 885672-81-1

Molecular Formula C24H25CIN20

Appearance Solid

Solubility Soluble in DMSO. Insoluble in water.[1]
Stability Stable under normal laboratory conditions.[1]

Il. Hazard Assessment and Personal Protective
Equipment (PPE)

Due to the lack of a specific, publicly available Safety Data Sheet (SDS) detailing the hazards
of FL104, a conservative approach must be taken, treating the compound as potentially
hazardous. Based on its chemical structure (a chlorinated aromatic benzamide derivative),
potential hazards may include skin and eye irritation, and it may be harmful if swallowed or
inhaled.

Personal Protective Equipment (PPE) to be worn when handling FL104:

o Gloves: Nitrile gloves are recommended. Always inspect gloves prior to use and use proper
glove removal technique.

o Eye Protection: Safety glasses with side shields or goggles are mandatory.
o Lab Coat: A standard laboratory coat should be worn to protect from skin contact.

» Respiratory Protection: If handling large quantities or if there is a risk of generating dust, a
NIOSH-approved respirator may be necessary. Work should be conducted in a well-
ventilated area, preferably a fume hood.

lll. Step-by-Step Disposal Protocol
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The following protocol outlines the necessary steps for the proper disposal of FL104.

Step 1: Waste Characterization and Segregation

e Do not dispose of FL104 down the drain or in the regular trash.[2] It must be managed as
chemical waste.

e Solid Waste: Collect waste FL104 solid, along with any contaminated materials (e.qg.,
weighing paper, pipette tips, gloves), in a dedicated, clearly labeled hazardous waste
container.[1]

o Liquid Waste: If FL104 is in a solvent, it should be collected in a separate, compatible liquid
waste container. Given its chlorinated nature, it should be segregated into a "chlorinated
organic waste" stream.[3] Do not mix with non-chlorinated waste.[3]

Step 2: Containerization and Labeling

e Use a container that is in good condition, compatible with the chemical (e.g., high-density
polyethylene for solids), and has a secure, tight-fitting lid.[1]

e Label the container clearly with "Hazardous Waste," the full chemical name "N-[1-(4-
chlorophenyl)-3-(dimethylamino)propyl]-4-phenylbenzamide,” the CAS number "885672-81-
1," and an indication of the hazards (e.g., "Caution: Potentially Hazardous Chemical”).

Step 3: Storage in a Satellite Accumulation Area (SAA)

» Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within
the laboratory.[4]

e The SAA should be at or near the point of waste generation.[4]

o Ensure the container remains closed at all times, except when adding waste.[2]

Step 4: Arranging for Disposal

» Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the hazardous waste.[4]
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e Provide them with all necessary information about the waste stream.
Step 5: Spill and Decontamination Procedures

 In case of a spill, evacuate the immediate area.

o Wearing appropriate PPE, contain the spill.

» For solid spills, carefully sweep up the material to avoid generating dust and place it in the
designated hazardous waste container.

» For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in the hazardous waste container.

o Decontaminate the spill area with an appropriate solvent and then soap and water. Collect all
decontamination materials as hazardous waste.

e Report all spills to your laboratory supervisor and EHS department.

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of FL104.
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FL104 Disposal Workflow
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Caption: Workflow for the safe disposal of FL104.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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